3-[(E)-2-Cyano-3-(3-methylanilino)-3-oxoprop-1-enyl]benzoic acid

• IUPAC Name: 3-[(E)-2-cyano-3-(3-methylanilino)-3-oxoprop-1-enyl]benzoic acid
• InChI: InChI=1S/C18H14N2O3/c1-12-4-2-7-16(8-12)20-17(21)15(11-19)10-13-5-3-6-14(9-13)18(22)23/h2-10H,1H3,(H,20,21)(H,22,23)/b15-10+
• InChI Key: RMNRVFLRTKDPJT-XNTDXEJSSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C(=CC2=CC(=CC=C2)C(=O)O)C#N
• Isomeric SMILES: CC1=CC(=CC=C1)NC(=O)/C(=C/C2=CC(=CC=C2)C(=O)O)/C#N
• Molecular Formula: C18H14N2O3
• Molecular Weight: 306.3 g/mol

Description

3-[(E)-2-Cyano-3-(3-methylanilino)-3-oxoprop-1-enyl]benzoic acid, also known as CPOB, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of small molecules known as activators of soluble guanylate cyclase (sGC), which play a critical role in regulating the cardiovascular and nervous systems.

Scientific Research Applications

Benzoic Acid Derivatives in Foods and Additives

Benzoic acid derivatives, including 3-[(E)-2-Cyano-3-(3-methylanilino)-3-oxoprop-1-enyl]benzoic acid, are widely used in food, cosmetic, hygiene, and pharmaceutical products. These compounds serve as antibacterial and antifungal preservatives, and also as flavoring agents. Their widespread use has led to their distribution in water, soil, and air, making human exposure common and lengthy (del Olmo, Calzada, & Nuñez, 2017).

Role in Inducing Stress Tolerance in Plants

Studies have shown that benzoic acid derivatives can induce multiple stress tolerance in plants, including heat, drought, and chilling stress. This is similar to the effects of salicylic and acetylsalicylic acids, with benzoic acid being effective at lower concentrations (Senaratna et al., 2004).

In Liquid Crystal Technology

Benzoic acid derivatives are used in the design and synthesis of nematic liquid crystals. These compounds, when designed with specific structural features, exhibit wide-range enantiotropic nematic phases, making them useful in liquid crystal technology and displays (Gude et al., 2013).

In Organic Synthesis

These derivatives are also pivotal in organic synthesis, particularly in C–H bond functionalization. This method provides useful tools for step-economical organic synthesis, crucial in drug development and material science (Li et al., 2016).